Cas no 1986297-80-6 ((R)-4-(1-Aminoethyl)-N,N-dimethylaniline dihydrochloride)

• Product Name: (R)-4-(1-Aminoethyl)-N,N-dimethylaniline dihydrochloride
• CAS No: 1986297-80-6
• MF: C₁₀H₁₈Cl₂N₂
• MW: 237.169320583344
• MDL: MFCD16295026
• CID: 4774806
• PubChem ID: 53484763
• Update Time: 2026-02-26

(R)-4-(1-Aminoethyl)-N,N-dimethylaniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-4-(1-Aminoethyl)-N,N-dimethylaniline dihydrochloride
• (R)-4-(1-AMINOETHYL)-N,N-DIMETHYLBENZENAMINE-2HCl
• AB0000453
• (R)-4-(1-Aminoethyl)-n,n-dimethylaniline 2HCl
• Benzenemethanamine, 4-(dimethylamino)-alpha-methyl-, (R)- (9CI)
• BS-16437
• (R)-4-(1-Aminoethyl)-N,N-dimethylanilinedihydrochloride
• 122779-42-4
• CS-0158199
• AKOS015923116
• 4-[(1R)-1-aminoethyl]-N,N-dimethylaniline;dihydrochloride
• 1986297-80-6
• I10507
• 4-[(1R)-1-AMINOETHYL]-N,N-DIMETHYLANILINE DIHYDROCHLORIDE
• A-methyl-, (R)- (9CI)
• MFCD16295026
• Benzenemethanamine, 4-(dimethylamino)-

• MDL： MFCD16295026
• Inchi： 1S/C10H16N2.2ClH/c1-8(11)9-4-6-10(7-5-9)12(2)3;;/h4-8H,11H2,1-3H3;2*1H/t8-;;/m1../s1
• InChI Key： ISKBUIGUNHZFKY-YCBDHFTFSA-N
• SMILES： Cl.Cl.N(C)(C)C1C=CC(=CC=1)[C@@H](C)N

Computed Properties

• Exact Mass: 236.0847040g/mol
• Monoisotopic Mass: 236.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3

Additional information on (R)-4-(1-Aminoethyl)-N,N-dimethylaniline dihydrochloride

Recent Advances in the Study of (R)-4-(1-Aminoethyl)-N,N-dimethylaniline Dihydrochloride (CAS: 1986297-80-6)

The compound (R)-4-(1-Aminoethyl)-N,N-dimethylaniline dihydrochloride (CAS: 1986297-80-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative is of particular interest due to its potential applications in drug discovery, particularly as a building block for the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, with a focus on its role in modulating specific biochemical pathways.

One of the key areas of investigation has been the compound's potential as a precursor for the synthesis of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (R)-4-(1-Aminoethyl)-N,N-dimethylaniline dihydrochloride exhibit promising activity against a range of protein kinases implicated in cancer and inflammatory diseases. The study highlighted the compound's ability to serve as a versatile scaffold for the development of targeted therapies, with improved selectivity and reduced off-target effects compared to existing inhibitors.

Further research has focused on the compound's pharmacokinetic properties. A recent preclinical study evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of (R)-4-(1-Aminoethyl)-N,N-dimethylaniline dihydrochloride and its derivatives. The results, published in Drug Metabolism and Disposition, indicated favorable bioavailability and metabolic stability, suggesting its potential for further development as a drug candidate. The study also identified key metabolic pathways, providing valuable insights for future structural optimization efforts.

In addition to its therapeutic potential, (R)-4-(1-Aminoethyl)-N,N-dimethylaniline dihydrochloride has been investigated for its utility in chemical biology applications. A 2024 study in ACS Chemical Biology reported its use as a molecular probe for studying protein-ligand interactions. The compound's chiral center and amine functionality make it particularly useful for investigating stereoselective binding events, offering new tools for understanding fundamental biological processes at the molecular level.

The synthesis and scale-up of (R)-4-(1-Aminoethyl)-N,N-dimethylaniline dihydrochloride have also seen recent advancements. A team at MIT developed a novel asymmetric synthesis route that improves yield and enantiomeric purity while reducing environmental impact. This methodological breakthrough, detailed in Organic Process Research & Development, addresses previous challenges in large-scale production and could facilitate broader research and potential clinical applications of this compound.

Looking forward, researchers anticipate that (R)-4-(1-Aminoethyl)-N,N-dimethylaniline dihydrochloride will continue to play an important role in medicinal chemistry and drug discovery. Its unique structural features and demonstrated biological activity make it a valuable tool for developing new therapeutic agents targeting a range of diseases. Ongoing studies are exploring its potential in neurological disorders, with preliminary data suggesting activity against specific neurotransmitter systems. As research progresses, this compound is likely to contribute significantly to our understanding of chemical biology and the development of next-generation pharmaceuticals.